Cas no 877043-26-0 (1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate
• CAS No: 877043-26-0
• MF: C₁₅H₁₂ClFN₂O₃
• MW: 322.718786239624
• CID: 6418705
• PubChem ID: 16296487
• Update Time: 2025-05-24

1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18370283
• AKOS016852593
• [1-(4-fluoroanilino)-1-oxopropan-2-yl] 6-chloropyridine-3-carboxylate
• AKOS001254970
• EN300-26596214
• 877043-26-0
• 1-[(4-fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate
• 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C15H12ClFN2O3/c1-9(14(20)19-12-5-3-11(17)4-6-12)22-15(21)10-2-7-13(16)18-8-10/h2-9H,1H3,(H,19,20)
• InChI Key： DYPBQVTZZWIGDW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC(C)C(NC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 322.0520481g/mol
• Monoisotopic Mass: 322.0520481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate

Introduction to 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate (CAS No. 877043-26-0)

1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate, identified by its CAS number 877043-26-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a 4-fluorophenyl group and a carbamoyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The 4-fluorophenyl group is a key structural element that influences the electronic and steric properties of the molecule. Fluorine atoms are known for their ability to modulate the bioavailability and metabolic stability of pharmaceutical compounds. In this context, the introduction of fluorine at the para position of the phenyl ring enhances the lipophilicity and binding affinity of the molecule, which are critical factors in drug design. Recent studies have demonstrated that fluorinated aromatic rings can significantly improve the pharmacokinetic profiles of drugs by reducing their susceptibility to enzymatic degradation.

The carbamoyl group in 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate plays a crucial role in determining its reactivity and interaction with biological targets. Carbamoyl groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and participate in various biochemical pathways. This functional group is particularly relevant in the development of protease inhibitors, kinase inhibitors, and other enzyme-targeted therapies. The presence of a carbamoyl moiety in this compound suggests potential applications in modulating enzyme activity and inhibiting disease-causing pathways.

The ethyl side chain attached to the carbamoyl group further influences the overall physicochemical properties of the molecule. Ethyl chains are relatively short hydrocarbon chains that can enhance solubility and membrane permeability, which are important considerations in drug delivery systems. Additionally, the ethyl group can serve as a linker to connect different pharmacophoric units, allowing for structural modifications that optimize biological activity.

The 6-chloropyridine-3-carboxylate moiety is another significant structural feature that contributes to the biological relevance of this compound. Pyridine derivatives are widely studied in medicinal chemistry due to their diverse biological activities. Chloropyridines, in particular, have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The carboxylate group at the third position of the pyridine ring enhances the solubility of the molecule and provides additional sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in understanding how structural modifications can influence biological activity. In the case of 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate, computational studies have revealed that the combination of the 4-fluorophenyl group, carbamoyl moiety, ethyl side chain, and chloropyridine ring creates a scaffold that is well-suited for binding to various protein targets.

In vitro studies have demonstrated that derivatives of this compound exhibit promising activities against several enzymes involved in disease pathways. For instance, preliminary data suggest that certain analogs may inhibit kinases associated with cancer progression by interfering with their catalytic activity. Additionally, these compounds have shown potential in modulating inflammatory pathways by targeting key enzymes such as COX-2 and LOX.

The synthesis of 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of fluorinated phenyl derivatives followed by carbamoylation using appropriate reagents such as phosgene or its alternatives like diethyl carbonate. The subsequent introduction of the ethyl side chain and chlorination at the pyridine ring complete the structural assembly.

The development of novel synthetic methodologies has been a focus area in recent years to improve efficiency and sustainability in drug synthesis. Green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact. For example, catalytic processes using transition metals have been explored as alternatives to traditional stoichiometric methods.

The pharmacokinetic properties of 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate have been evaluated through preclinical studies to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies are crucial for determining dosing regimens and predicting potential side effects before human clinical trials begin. Early findings indicate that this compound exhibits moderate bioavailability and reasonable metabolic stability, suggesting its potential as a viable therapeutic agent.

The regulatory landscape for new drug development requires stringent evaluation to ensure safety and efficacy before market approval. Regulatory agencies such as the FDA and EMA provide guidelines for preclinical testing and clinical trials. Companies developing new compounds must adhere to these guidelines to navigate regulatory hurdles effectively.

In conclusion, 1-[(4-Fluorophenyl)carbamoyl]ethyl 6-chloropyridine-3-carboxylate (CAS No. 877043-26-0) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research into drug discovery and development. As computational methods continue to advance, researchers will be better equipped to design molecules with optimized biological activities tailored for specific therapeutic targets.